Cas no 2248288-43-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diphenyl-1H-1,2,4-triazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diphenyl-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2248288-43-7
• MF: C₂₃H₁₄N₄O₄
• MW: 410.38166475296
• CID: 5993764
• PubChem ID: 165726293
• Update Time: 2025-07-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diphenyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248288-43-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diphenyl-1H-1,2,4-triazole-3-carboxylate
• EN300-6524545

• Inchi： 1S/C23H14N4O4/c28-21-17-13-7-8-14-18(17)22(29)27(21)31-23(30)19-24-20(15-9-3-1-4-10-15)26(25-19)16-11-5-2-6-12-16/h1-14H
• InChI Key： PUDANUVCWIGQRI-UHFFFAOYSA-N
• SMILES： O(C(C1N=C(C2C=CC=CC=2)N(C2C=CC=CC=2)N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 410.10150494g/mol
• Monoisotopic Mass: 410.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diphenyl-1H-1,2,4-triazole-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diphenyl-1H-1,2,4-triazole-3-carboxylate (CAS No: 2248288-43-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diphenyl-1H-1,2,4-triazole-3-carboxylate, identified by its CAS number 2248288-43-7, represents a fascinating molecule with significant potential in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of multiple pharmacophoric elements within its framework makes it a compelling candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a dihydroisoindole moiety, which is known for its role in various bioactive natural products and synthetic molecules. The dihydroisoindole scaffold is particularly interesting because it can participate in multiple hydrogen bonding interactions, which are crucial for binding to biological targets with high specificity. Additionally, the dihydroisoindole ring system is capable of adopting multiple conformations, allowing for flexibility in molecular interactions within biological systems.

Complementing the dihydroisoindole core is a 1,5-diphenyl-1H-1,2,4-triazole moiety. The triazole ring is a well-established pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. The 1,5-diphenyl substitution pattern on the triazole ring enhances its binding affinity and selectivity towards certain enzymes and receptors. This combination of a dihydroisoindole and a diphenyl-substituted triazole creates a unique structural motif that may confer novel biological activities.

The carboxylate group at the 3-position of the triazole ring introduces an additional pharmacophoric element that can participate in salt formation and polar interactions with biological targets. This feature makes the compound potentially suitable for oral administration and enhances its solubility profile. Furthermore, the presence of two phenyl groups on the triazole ring suggests potential for electronic modulation and steric hindrance effects, which can be fine-tuned to optimize binding interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies using molecular docking techniques have shown that the dihydroisoindole-triazole hybrid can effectively interact with various protein targets involved in inflammatory pathways, cancer metabolism, and neurodegenerative diseases. These computational predictions provide a strong rationale for further experimental validation of the compound's biological activity.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial assays have demonstrated promising activity against certain kinases and enzymes implicated in cancer progression. The unique combination of structural features may allow the molecule to inhibit target enzymes through mechanisms distinct from those of existing therapeutics. This could lead to the development of more effective and less toxic drugs for treating various diseases.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Multi-step synthetic routes involving cyclization reactions and functional group transformations have been explored to construct the desired framework. Advances in synthetic methodologies have enabled chemists to achieve high yields and purity levels necessary for pharmaceutical applications. The development of efficient synthetic strategies is crucial for scaling up production and conducting further preclinical studies.

As research progresses, the potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diphenyl-1H-1,2,4-triazole-3-carboxylate (CAS No: 2248288-43-7) are likely to expand beyond cancer therapy. Investigating its effects on other disease-related pathways will be essential to fully understand its therapeutic scope. Collaborative efforts between chemists, biologists, and pharmacologists will be instrumental in translating these findings into clinical applications that benefit patients worldwide.

The growing interest in heterocyclic compounds as drug candidates underscores their importance in modern medicine. The structural diversity inherent in molecules like this one provides a rich source of inspiration for designing new therapeutic agents with improved efficacy and reduced side effects. Continued exploration of such compounds will undoubtedly lead to breakthroughs that address unmet medical needs.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diphenyl-1H-1,2,4-triazole-3-carboxylate (CAS No: 2248288-43-7) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and predicted biological activities make it an exciting molecule with potential therapeutic applications across multiple disease areas. As research advances，this compound will continue to be a focus of interest for scientists seeking novel treatments for human diseases.